Cas no 112878-61-2 (2-amino-3-iodoanthracene-9,10-dione)

• Product Name: 2-amino-3-iodoanthracene-9,10-dione
• CAS No: 112878-61-2
• MF: C₁₄H₈INO₂
• MW: 349.123295783997
• CID: 2609652
• PubChem ID: 13736896
• Update Time: 2025-04-21

2-amino-3-iodoanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-iodoanthracene-9,10-dione
• DTXCID10498813
• DTXSID10548029
• 2-amino-3-iodoanthraquinone
• 112878-61-2
• 9,10-Anthracenedione, 2-amino-3-iodo-

• Inchi： 1S/C14H8INO2/c15-11-5-9-10(6-12(11)16)14(18)8-4-2-1-3-7(8)13(9)17/h1-6H,16H2
• InChI Key： WIIBXZIMTVVMHM-UHFFFAOYSA-N
• SMILES： IC1C(=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)N

Computed Properties

• Exact Mass: 348.95998g/mol
• Monoisotopic Mass: 348.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones 2-aminoanthraquinones